Cas no 1806295-13-5 (2,6-Dibromo-3-fluorobenzyl bromide)

• Product Name: 2,6-Dibromo-3-fluorobenzyl bromide
• CAS No: 1806295-13-5
• MF: C₇H₄Br₃F
• MW: 346.817063331604
• CID: 4707223
• Update Time: 2025-06-15

2,6-Dibromo-3-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3-fluorobenzyl bromide

• Inchi： 1S/C7H4Br3F/c8-3-4-5(9)1-2-6(11)7(4)10/h1-2H,3H2
• InChI Key： QKNLESQCJPAKMH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1CBr)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 0

Additional information on 2,6-Dibromo-3-fluorobenzyl bromide

Recent Advances in the Application of 2,6-Dibromo-3-fluorobenzyl bromide (CAS: 1806295-13-5) in Chemical Biology and Pharmaceutical Research

2,6-Dibromo-3-fluorobenzyl bromide (CAS: 1806295-13-5) is a halogenated benzyl bromide derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the construction of fluorinated and brominated aromatic systems, which are increasingly important in medicinal chemistry.

Recent studies have highlighted the utility of 2,6-Dibromo-3-fluorobenzyl bromide in the synthesis of kinase inhibitors and other small-molecule therapeutics. Its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate for introducing fluorinated and brominated moieties into target molecules, which can significantly alter their pharmacokinetic and pharmacodynamic properties. Researchers have successfully employed this compound in the development of novel compounds targeting cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 2,6-Dibromo-3-fluorobenzyl bromide as a key intermediate in the synthesis of a new class of Bruton's tyrosine kinase (BTK) inhibitors. The incorporation of the fluorinated and brominated aromatic system was found to enhance the binding affinity and selectivity of the inhibitors, leading to improved therapeutic efficacy. The study demonstrated the compound's potential in addressing drug resistance issues in B-cell malignancies.

Another significant application of 2,6-Dibromo-3-fluorobenzyl bromide has been in the development of positron emission tomography (PET) radiotracers. Researchers have exploited its reactivity to introduce radioactive isotopes for imaging applications. A recent publication in ACS Medicinal Chemistry Letters described its use in the synthesis of fluorine-18 labeled compounds for neuroimaging, showcasing its versatility in diagnostic applications.

The safety profile and handling considerations of 2,6-Dibromo-3-fluorobenzyl bromide have also been subjects of recent investigations. As a reactive alkylating agent, proper storage conditions and handling protocols are essential. Recent toxicological studies have provided more comprehensive data on its occupational exposure limits and recommended safety measures for laboratory use, contributing to safer research practices in the field.

Looking forward, the unique properties of 2,6-Dibromo-3-fluorobenzyl bromide position it as a valuable tool in the development of next-generation therapeutics. Its applications in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design are particularly promising areas of ongoing research. As synthetic methodologies continue to advance, we anticipate seeing more innovative uses of this compound in addressing challenging therapeutic targets.